N-[2-(3,4-dimethoxyphenyl)ethyl]-5-[4-(ethylsulfonyl)-1-piperazinyl]-2-nitroaniline

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(4-ethylsulfonylpiperazin-1-yl)-2-nitroaniline
• InChI: InChI=1S/C22H30N4O6S/c1-4-33(29,30)25-13-11-24(12-14-25)18-6-7-20(26(27)28)19(16-18)23-10-9-17-5-8-21(31-2)22(15-17)32-3/h5-8,15-16,23H,4,9-14H2,1-3H3
• InChI Key: IAJGQEMUHFNRBV-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H30N4O6S
• Molecular Weight: 478.6 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-5-[4-(ethylsulfonyl)-1-piperazinyl]-2-nitroaniline is a useful research compound. Its molecular formula is C22H30N4O6S and its molecular weight is 478.6 g/mol. The purity is usually 95%.
The exact mass of the compound N-[2-(3,4-dimethoxyphenyl)ethyl]-5-[4-(ethylsulfonyl)-1-piperazinyl]-2-nitroaniline is 478.18860586 g/mol and the complexity rating of the compound is 719. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Electrophysiological Effects

Research has been conducted on compounds with similar structures to N-[2-(3,4-dimethoxyphenyl)ethyl]-5-[4-(ethylsulfonyl)-1-piperazinyl]-2-nitroaniline, focusing on their electrophysiological effects. For example, studies on BRL-32872, a compound with potassium and calcium channel blocking properties, have revealed its potential as a novel antiarrhythmic agent. This research highlights the compound's ability to prolong action potential duration in cardiac preparations without significantly altering resting membrane potential or maximum rate of depolarization, pointing to its selective electrophysiological modulation capabilities (Bril et al., 1995).

Synthesis and Metabolism Studies

Synthetic routes and metabolism studies are crucial for understanding the chemical behavior and potential therapeutic applications of complex molecules. For instance, the synthesis of carbon-14 labelled compounds like CV-4093 (2HCl) for metabolism and distribution studies in test animals provides insights into the drug development process and the pharmacokinetics of such molecules (Tada et al., 1989).

Chemical Synthesis and Properties

The chemical synthesis of polymers and the study of their spectral properties and thermal stability offer a glimpse into the material science applications of compounds with similar structures. Research on polyanilines (PANI) and their derivatives, for instance, sheds light on their electronic and thermal properties, which could inform the development of new materials with specific conductive or thermal characteristics (Cataldo & Maltese, 2002).

Potential for Blocking Carcinogenic Compounds

The study of reactions between certain compounds and ascorbic acid to potentially block the formation of carcinogenic N-nitroso compounds is an important area of research. This work suggests that combining drugs with ascorbic acid could reduce the risk of forming carcinogenic compounds in vivo, highlighting a preventive strategy against drug-induced carcinogenesis (Mirvish et al., 1972).